![molecular formula C14H9ClFNO B3022090 2-(4-Chloro-2-methylphenoxy)-6-fluorobenzenecarbonitrile CAS No. 1020252-17-8](/img/structure/B3022090.png)
2-(4-Chloro-2-methylphenoxy)-6-fluorobenzenecarbonitrile
Overview
Description
“2-(4-Chloro-2-methylphenoxy)acetic acid” and “4-Chloro-2-methylphenoxyacetic acid” are phenoxy herbicides . They selectively control broad-leaf weeds in pasture and cereal crops . The mode of action of these compounds is as an auxin, which are growth hormones that naturally exist in plants .
Synthesis Analysis
One method for preparing 4-chloro-2-methylphenoxyalkanoic acids involves reacting the corresponding 2-methylphenoxyalkanoic acid with a chlorinating agent compatible with water in an aqueous medium in the presence of a catalyst .Molecular Structure Analysis
The molecular structure of these compounds has been investigated using computational methods . The systematic analyses associated with molecular dynamic characteristics have been performed to explore unknown physico-chemical properties and applications .Chemical Reactions Analysis
The synthesis of ionic liquids was performed by neutralizing the synthesized hydroxides with (4-chloro-2-methylphenoxy)acetic acid (MCPA) with yields of 93–99% . The synthesized ionic liquids exhibit thermal stability up to 175 °C .Physical And Chemical Properties Analysis
The basic physicochemical properties of the obtained ionic liquids (solubility and thermal stability) were characterized .Scientific Research Applications
- MCPA belongs to the group of synthetic auxins, acting as a growth regulator. It is commonly used as a herbicide to control broadleaf weeds in agricultural settings .
- Applications of ILs include chemical synthesis, extraction, catalysis, and electrochemical processes .
- Researchers found that clay content and organic carbon levels influence the sorption of this salt, despite limited soil samples tested .
- They play a role in dissolving cellulose, extracting lignin from biomass, and transforming it into aromatic compounds .
Herbicide Activity
Ionic Liquids (ILs)
Soil Sorption and Leaching Studies
Antitumor Activity
Biopolymer Solvent
Pharmaceutical Applications
Mechanism of Action
Target of Action
It’s structurally similar to the herbicide mcpa , which targets plant growth hormones known as auxins .
Mode of Action
Like MCPA, 2-(4-Chloro-2-methylphenoxy)-6-fluorobenzenecarbonitrile likely acts as a synthetic auxin . Auxins are plant hormones that regulate growth. When these synthetic auxins are applied at high concentrations, they can induce rapid, uncontrolled growth, leading to the death of the plant .
Biochemical Pathways
As a synthetic auxin, it likely affects the same pathways as mcpa and other synthetic auxins . These compounds disrupt normal plant growth and development, leading to uncontrolled cell division and growth, and eventually plant death .
Pharmacokinetics
Similar compounds like mcpa are known to be absorbed by plants and distributed throughout the plant tissues . The metabolism and excretion of these compounds in plants contribute to their herbicidal effects .
Result of Action
The result of the action of 2-(4-Chloro-2-methylphenoxy)-6-fluorobenzenecarbonitrile is likely similar to that of MCPA and other synthetic auxins . These compounds cause uncontrolled growth in plants, leading to the disruption of normal plant development and eventually plant death .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(4-Chloro-2-methylphenoxy)-6-fluorobenzonitrile. For similar compounds like MCPA, factors such as soil type, temperature, and moisture can affect their absorption, distribution, and overall effectiveness .
Future Directions
The development of new types of ionic liquids, which are alternatives to toxic solvents, is a subject of intense interest and research . They are used in chemical synthesis, extraction, catalysis, and electrochemical processes . The appropriate selection of cations and anions during the design of ionic liquids determines their properties .
properties
IUPAC Name |
2-(4-chloro-2-methylphenoxy)-6-fluorobenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClFNO/c1-9-7-10(15)5-6-13(9)18-14-4-2-3-12(16)11(14)8-17/h2-7H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKULZZNWGYNUSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OC2=C(C(=CC=C2)F)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101234415 | |
Record name | 2-(4-Chloro-2-methylphenoxy)-6-fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101234415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1020252-17-8 | |
Record name | 2-(4-Chloro-2-methylphenoxy)-6-fluorobenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1020252-17-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Chloro-2-methylphenoxy)-6-fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101234415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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